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Compound of Interest

Compound Name: Hexamethylenimine-d4

Cat. No.: B13429949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

and disposal of Hexamethylenimine-d4. Adherence to these procedures is critical to ensure

personnel safety and minimize environmental impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Hexamethylenimine-d4 is a flammable and corrosive compound that is harmful if swallowed,

inhaled, or comes into contact with skin.[1][2] It can cause severe skin burns and eye damage,

and may also lead to respiratory irritation.[1] Due to these hazards, stringent adherence to PPE

protocols is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Outer and inner gloves should

be worn.

Body Protection
Flame-retardant and antistatic

protective clothing

Options include a one-piece

coverall, a hooded two-piece

chemical splash suit, or

disposable chemical-resistant

coveralls.

Eye and Face Protection

Safety glasses with side

shields or goggles, and a face

shield

To protect against splashes

and vapors.

Respiratory Protection NIOSH-approved respirator

A full-face or half-mask air-

purifying respirator should be

used when working outside of

a chemical fume hood or in

poorly ventilated areas.

Foot Protection Chemical-resistant boots

Steel-toed boots are

recommended for added

safety.

Different levels of PPE may be required depending on the specific handling procedure and risk

of exposure. For routine lab work under a certified chemical fume hood, Level C protection is

generally adequate. In situations with a higher potential for exposure, such as a large spill, a

higher level of protection (Level B or A) may be necessary.

II. Quantitative Data Summary
The following table summarizes key quantitative data for Hexamethylenimine, which is

expected to be comparable to Hexamethylenimine-d4.
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Property Value

Melting Point 42 - 45 °C (108 - 113 °F)

Density 0.89 g/cm³ at 25 °C (77 °F)

Flash Point 65 °F

Flammability Limits Lower: 0.9%, Upper: 4.1%

III. Standard Operating Procedure for Handling
Hexamethylenimine-d4
This section outlines the step-by-step procedure for the safe handling of Hexamethylenimine-
d4 from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

The storage area should be designated for flammable and corrosive materials.

Keep the container tightly closed and stored locked up.

Incompatible materials to avoid include strong oxidizing agents and strong acids.

2. Handling and Use:

All handling of Hexamethylenimine-d4 must be conducted in a certified chemical fume

hood.

Ensure that an eyewash station and safety shower are readily accessible.

Ground all equipment to prevent static discharge.

Use only non-sparking tools.
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Do not eat, drink, or smoke in the handling area.

Wash hands and any exposed skin thoroughly after handling.

3. Spill Response:

In case of a spill, immediately evacuate the area.

Remove all sources of ignition.

Ventilate the area.

Wear the appropriate level of PPE before attempting to clean the spill.

For small spills, absorb the material with an inert absorbent material (e.g., sand, vermiculite)

and place it in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety (EHS) department

immediately.

IV. Disposal Plan
All waste containing Hexamethylenimine-d4, including empty containers and contaminated

materials, must be treated as hazardous waste.

Waste Collection:

Collect all Hexamethylenimine-d4 waste in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless specifically instructed to do so by your EHS

department.

Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

("Hexamethylenimine-d4"), and the associated hazards (Flammable, Corrosive, Toxic).
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Storage of Waste:

Store the waste container in a designated hazardous waste accumulation area.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

Do not dispose of Hexamethylenimine-d4 down the drain or in the regular trash.

V. Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

Hexamethylenimine-d4.
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Caption: Workflow for Safe Handling of Hexamethylenimine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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